3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-methyl-2-sulfanylidene-5-(thiophen-3-ylmethylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C9H7NOS3/c1-10-8(11)7(14-9(10)12)4-6-2-3-13-5-6/h2-5H,1H3/b7-4+
• InChI Key: IQNKLDAUEWGKLV-QPJJXVBHSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CSC=C2)SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CSC=C2)/SC1=S
• Molecular Formula: C9H7NOS3
• Molecular Weight: 241.4 g/mol

Description

3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic compound with potential applications in scientific research. This compound is of interest to researchers due to its unique structure and potential biological activity. In

Mechanism of Action

The mechanism of action of 3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed that this compound interacts with cellular targets such as enzymes and receptors, leading to the observed biological activity.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one exhibits various biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms such as bacteria and fungi. In addition, it has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potential to exhibit biological activity. This compound can be used as a lead compound for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one. One direction is to further explore its mechanism of action to better understand its biological activity. Another direction is to investigate the potential of this compound as a therapeutic agent for various diseases such as cancer and inflammation. Furthermore, the development of new synthetic methods for this compound can lead to the synthesis of new derivatives with potential biological activity.

Synthesis Methods

The synthesis of 3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one can be achieved through a multistep process. The initial step involves the reaction of 3-methyl-2-thioxo-1,3-thiazolidin-4-one with 3-thiophene carboxaldehyde in the presence of a catalyst. This reaction leads to the formation of the desired compound. The purity of the final product can be enhanced through various purification techniques such as column chromatography.

Scientific Research Applications

3-methyl-5-(3-thienylmethylene)-2-thioxo-1,3-thiazolidin-4-one has potential applications in scientific research due to its unique chemical structure. This compound has been shown to exhibit biological activity such as antimicrobial, anti-inflammatory, and antitumor properties. Therefore, it can be used as a lead compound for the development of new drugs.